Cas no 14040-88-1 (5-chloro-1-(2-methylpropyl)-2-(propan-2-yl)-1H-imidazole)
14040-88-1 structure
Product Name:5-chloro-1-(2-methylpropyl)-2-(propan-2-yl)-1H-imidazole
CAS No:14040-88-1
MF:C10H17ClN2
MW:200.708381414413
CID:1292905
PubChem ID:203221
Update Time:2025-04-20
5-chloro-1-(2-methylpropyl)-2-(propan-2-yl)-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-1-(2-methylpropyl)-2-(propan-2-yl)-1H-imidazole
- 5-chloro-1-(2-methylpropyl)-2-propan-2-ylimidazole
- 5-Chloro-1-isobutyl-2-isopropyl-1H-imidazole
- 14040-88-1
- BRN 0608208
- 5-Chloro-1-isobutyl-2-isopropylimidazole
- DTXSID00161327
- Imidazole, 5-chloro-1-isobutyl-2-isopropyl-
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- Inchi: 1S/C10H17ClN2/c1-7(2)6-13-9(11)5-12-10(13)8(3)4/h5,7-8H,6H2,1-4H3
- InChI Key: FBAUXGDXYHQKES-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(C(C)C)N1CC(C)C
Computed Properties
- Exact Mass: 200.10821
- Monoisotopic Mass: 200.108
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- Density: 1.07
- Boiling Point: 292.7°C at 760 mmHg
- Flash Point: 130.8°C
- Refractive Index: 1.523
- PSA: 17.82
5-chloro-1-(2-methylpropyl)-2-(propan-2-yl)-1H-imidazole Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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